3-Bromo-5-(4-fluoro-3-trifluoromethylphenyl)phenol

• IUPAC Name: 3-bromo-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C13H7BrF4O/c14-9-3-8(4-10(19)6-9)7-1-2-12(15)11(5-7)13(16,17)18/h1-6,19H
• InChI Key: ZMFFVXISWLQRLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)Br)O)C(F)(F)F)F
• Molecular Formula: C13H7BrF4O
• DSSTOX Substance ID: DTXSID30686472
• Molecular Weight: 335.09 g/mol
• CAS No.: 1261900-50-8

Description

3-Bromo-5-(4-fluoro-3-trifluoromethylphenyl)phenol is an organic compound that belongs to the class of halogenated phenols. This compound is characterized by the presence of bromine, fluorine, and trifluoromethyl groups attached to a phenolic ring. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-(4-fluoro-3-trifluoromethylphenyl)phenol typically involves the bromination and fluorination of a phenolic precursor. One common method includes the following steps:

Bromination: A phenolic compound is treated with bromine in the presence of a catalyst to introduce the bromine atom.

Fluorination: The brominated phenol is then subjected to fluorination using a fluorinating agent such as hydrogen fluoride or a fluorine gas mixture.

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like crystallization and distillation are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(4-fluoro-3-trifluoromethylphenyl)phenol undergoes various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups using nucleophilic or electrophilic reagents.

Oxidation Reactions: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The compound can be reduced to remove halogen atoms or to modify the phenolic group.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydroxide or potassium carbonate in polar solvents.

Electrophilic Substitution: Reagents like sulfuric acid or nitric acid under controlled temperatures.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Major Products Formed

Substitution Products: Various substituted phenols or halogenated derivatives.

Oxidation Products: Quinones or other oxidized phenolic compounds.

Reduction Products: Dehalogenated phenols or modified phenolic compounds.

Scientific Research Applications

3-Bromo-5-(4-fluoro-3-trifluoromethylphenyl)phenol is used in several scientific research fields:

Chemistry: As a building block for synthesizing more complex organic molecules.

Biology: In studies involving enzyme inhibition and protein-ligand interactions.

Medicine: As a potential lead compound for developing new pharmaceuticals.

Industry: In the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(4-fluoro-3-trifluoromethylphenyl)phenol involves its interaction with molecular targets such as enzymes and receptors. The presence of halogen atoms and the trifluoromethyl group enhances its binding affinity and specificity towards these targets. The compound can modulate biological pathways by inhibiting or activating specific enzymes, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 3-Bromo-5-(trifluoromethyl)phenol
• 3-Bromo-5-fluorophenol
• 3-Bromo-4-fluoro-5-(trifluoromethyl)phenol

Uniqueness

3-Bromo-5-(4-fluoro-3-trifluoromethylphenyl)phenol is unique due to the combination of bromine, fluorine, and trifluoromethyl groups on the phenolic ring. This unique structure imparts distinct chemical and biological properties, making it valuable for specific research applications.